molecular formula C21H20FN3O2 B6540272 4-fluoro-N-{3-[3-(4-methylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}benzamide CAS No. 1021224-59-8

4-fluoro-N-{3-[3-(4-methylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}benzamide

Cat. No.: B6540272
CAS No.: 1021224-59-8
M. Wt: 365.4 g/mol
InChI Key: GGSNAXZAZFWLRQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

This compound belongs to the dihydropyridazine class, characterized by a six-membered heterocyclic ring with two adjacent nitrogen atoms and a ketone group at position 4. The structure includes a 4-fluorobenzamide moiety linked via a propyl chain to the dihydropyridazine core, which is substituted with a 4-methylphenyl group. Such derivatives are often explored for pharmacological activity, particularly as kinase inhibitors or anti-inflammatory agents .

Properties

IUPAC Name

4-fluoro-N-[3-[3-(4-methylphenyl)-6-oxopyridazin-1-yl]propyl]benzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H20FN3O2/c1-15-3-5-16(6-4-15)19-11-12-20(26)25(24-19)14-2-13-23-21(27)17-7-9-18(22)10-8-17/h3-12H,2,13-14H2,1H3,(H,23,27)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

GGSNAXZAZFWLRQ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC=C(C=C1)C2=NN(C(=O)C=C2)CCCNC(=O)C3=CC=C(C=C3)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H20FN3O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

365.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Core Structural Similarities and Variations

All analogs share the 6-oxo-1,6-dihydropyridazin-1-yl backbone but differ in substituents on the aromatic rings and the nature of the linker/amide group. Key examples include:

Compound Name CAS Number Molecular Formula Molecular Weight Key Substituents Purity
4-fluoro-N-{3-[3-(4-methylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}benzamide (Target) Not explicitly provided Likely C₂₇H₂₅FN₄O₂ ~464.5 g/mol† 4-fluorobenzamide; 4-methylphenyl on dihydropyridazine Not stated
2-(2-chlorophenyl)-N-{3-[3-(4-methylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}acetamide 1058498-42-2 C₂₂H₂₂ClN₃O₂ 395.88 g/mol 2-chlorophenyl acetamide; same dihydropyridazine core Not stated
N-(4-acetylphenyl)-2-[3-(3-nitrophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]acetamide 899990-83-1 C₂₀H₁₆N₄O₅ 392.36 g/mol 3-nitrophenyl; 4-acetylphenyl acetamide Not stated
2-[3-(4-fluoro-2-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]acetic acid 853318-09-9 C₁₃H₁₁FN₂O₄ 278.24 g/mol 4-fluoro-2-methoxyphenyl; acetic acid linker 95%

†Calculated based on structural similarity to analogs.

Key Observations:

Substituent Effects: Halogen Variation: The target compound’s 4-fluorobenzamide group contrasts with the 2-chlorophenyl acetamide in . Fluorine’s electronegativity may enhance binding specificity compared to chlorine’s bulkier profile.

Linker and Functional Group Differences :

  • Amide vs. Acid : The acetic acid derivative in lacks the amide bond, likely increasing solubility but reducing membrane permeability compared to the target compound’s benzamide group.
  • Chain Length : The propyl linker in the target compound vs. shorter chains in analogs (e.g., acetamide in ) may influence conformational flexibility and target engagement.

Molecular Weight Trends :

  • The target compound’s higher molecular weight (~464 g/mol) compared to analogs (278–395 g/mol) suggests increased hydrophobicity, which could impact pharmacokinetics.

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